N-methyl-5-nitro-N-(phenylmethyl)-2-furancarboxamide
Overview
Description
N-methyl-5-nitro-N-(phenylmethyl)-2-furancarboxamide is a member of furans and a C-nitro compound.
Scientific Research Applications
Antibacterial and Antifungal Activities
- N-methyl-5-nitro-N-(phenylmethyl)-2-furancarboxamide and similar compounds have shown significant antibacterial and antifungal activities. A study highlighted the effectiveness of related furan derivatives against various bacteria and fungi, suggesting potential applications in antimicrobial treatments (Makino, 1962).
Synthetic Studies and Drug Analogues
- Research on the synthesis of analogues and related compounds to N-methyl-5-nitro-N-(phenylmethyl)-2-furancarboxamide has contributed to the development of new drugs. For example, studies have synthesized analogues for antimicrobial applications, providing insights into potential pharmaceutical uses (Hassan et al., 2020).
Spectroscopic Analysis and Material Science
- Spectroscopic analysis of compounds structurally similar to N-methyl-5-nitro-N-(phenylmethyl)-2-furancarboxamide has been conducted to understand their properties better. Such research is crucial in material science for developing new materials with specific desired characteristics (Prabukanthan et al., 2021).
Antimicrobial and Antioxidant Activities
- Studies have also focused on the antimicrobial and antioxidant properties of nitrofuran derivatives, which include compounds related to N-methyl-5-nitro-N-(phenylmethyl)-2-furancarboxamide. These findings have implications for the development of treatments against various microbial infections and oxidative stress (Devi et al., 2010).
Anticancer Drug Research
- The structure and potential of nitrofuran derivatives, akin to N-methyl-5-nitro-N-(phenylmethyl)-2-furancarboxamide, have been explored in the context of anticancer drug development. Research in this area is pivotal for finding new therapeutic approaches to combat cancer (Sosnovsky et al., 1986).
Photolysis and Photochemical Properties
- Research on the photolysis of nitrofuran compounds, which include derivatives similar to N-methyl-5-nitro-N-(phenylmethyl)-2-furancarboxamide, provides insights into their photochemical properties. This research is significant in understanding the behavior of these compounds under different light conditions, which can have implications in various fields including medicinal chemistry and environmental science (Powers, 1971).
properties
Product Name |
N-methyl-5-nitro-N-(phenylmethyl)-2-furancarboxamide |
|---|---|
Molecular Formula |
C13H12N2O4 |
Molecular Weight |
260.24 g/mol |
IUPAC Name |
N-benzyl-N-methyl-5-nitrofuran-2-carboxamide |
InChI |
InChI=1S/C13H12N2O4/c1-14(9-10-5-3-2-4-6-10)13(16)11-7-8-12(19-11)15(17)18/h2-8H,9H2,1H3 |
InChI Key |
KRBCCPLCOYOYAP-UHFFFAOYSA-N |
SMILES |
CN(CC1=CC=CC=C1)C(=O)C2=CC=C(O2)[N+](=O)[O-] |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)C2=CC=C(O2)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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